N-benzyl-2-(2,4-dioxo-5-(propan-2-ylidene)thiazolidin-3-yl)acetamide

• IUPAC Name: N-benzyl-2-(2,4-dioxo-5-propan-2-ylidene-1,3-thiazolidin-3-yl)acetamide
• InChI: InChI=1S/C15H16N2O3S/c1-10(2)13-14(19)17(15(20)21-13)9-12(18)16-8-11-6-4-3-5-7-11/h3-7H,8-9H2,1-2H3,(H,16,18)
• InChI Key: NJFQVQJUASHCGK-UHFFFAOYSA-N
• Canonical SMILES: CC(=C1C(=O)N(C(=O)S1)CC(=O)NCC2=CC=CC=C2)C
• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol

Description

The compound “N-benzyl-2-(2,4-dioxo-5-(propan-2-ylidene)thiazolidin-3-yl)acetamide” is a complex organic molecule. It contains a thiazolidine ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen. The presence of sulfur enhances their pharmacological properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, thiazolidine derivatives can be synthesized through various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis and green chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The thiazolidine ring, a five-membered heterocycle system having the formula C3H7NS containing one nitrogen and one sulfur atom, would be a key structural feature.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Thiazolidine derivatives typically have notable medicinal and pharmaceutical properties.

Scientific Research Applications

Antioxidant Activity

The synthesis of N-benzyl-2-(2,4-dioxo-5-(propan-2-ylidene)thiazolidin-3-yl)acetamide has been investigated for its antioxidant potential. Researchers have evaluated its ability to scavenge free radicals using several assays:

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Anti-Inflammatory Potential

The same compound was tested for anti-inflammatory activity. Notably:

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Antimicrobial Properties

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Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Thiazolidine derivatives are known to exhibit a wide range of biological activities, including anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, and antioxidant activity.

Future Directions

Thiazolidine derivatives are a focus of ongoing research due to their diverse therapeutic and pharmaceutical activity. Future research may involve the development of new synthetic methods, exploration of additional biological activities, and the design of next-generation drug candidates.